Cas no 1805375-88-5 (Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate)

Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate is a versatile halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features multiple reactive sites, including bromo, iodo, and difluoromethyl substituents, enabling selective functionalization for complex molecule construction. The ester group enhances solubility and facilitates further derivatization. This compound is particularly valuable in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to its halogen-rich framework. The difluoromethyl group contributes to metabolic stability and bioavailability, making it a useful intermediate in drug discovery. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity.

Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate structure

1805375-88-5 structure

Product Name:Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate

CAS No:1805375-88-5

MF:C₈H₅BrF₂INO₂

MW:391.936080694199

CID:4809526

Update Time:2025-05-20

Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate
- Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)4-5(12)3(7(10)11)2-13-6(4)9/h2,7H,1H3
- InChI Key： HJOLWMYAVZZAAQ-UHFFFAOYSA-N
- SMILES： IC1C(C(=O)OC)=C(N=CC=1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 3
Topological Polar Surface Area: 39.2

Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029058424-1g	Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate	1805375-88-5	97%	1g	$1,475.10	2022-04-01

Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate Related Literature

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Additional information on Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate (CAS: 1805375-88-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate (CAS: 1805375-88-5) is a highly functionalized pyridine derivative that has recently gained significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of complex molecules, particularly in the development of novel therapeutics and agrochemicals. Its unique structural features, including the presence of bromo, difluoromethyl, iodo, and ester functional groups, make it an attractive intermediate for various synthetic transformations.

Recent studies have demonstrated the utility of this compound in palladium-catalyzed cross-coupling reactions, which are fundamental to modern medicinal chemistry. Researchers have successfully employed Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate in Suzuki-Miyaura and Sonogashira couplings to create diverse libraries of pyridine-based compounds with potential biological activity. The presence of multiple halogen substituents allows for sequential functionalization, enabling the construction of complex molecular architectures with precise control over regiochemistry.

In pharmaceutical applications, derivatives synthesized from this intermediate have shown promising activity against various disease targets. A 2023 study published in the Journal of Medicinal Chemistry reported the development of kinase inhibitors using this compound as a key starting material. The difluoromethyl group, in particular, has been shown to improve metabolic stability and membrane permeability of the resulting drug candidates, addressing common challenges in drug development.

The compound's role in agrochemical research has also been explored. Recent patent applications disclose its use in the synthesis of novel pesticides with improved efficacy and environmental profiles. The difluoromethyl moiety contributes to enhanced binding affinity to target enzymes in pests while maintaining favorable toxicity profiles for non-target organisms.

From a synthetic chemistry perspective, the stability and reactivity of Methyl 2-bromo-5-(difluoromethyl)-4-iodopyridine-3-carboxylate have been extensively characterized. Recent mechanistic studies have provided insights into the optimal conditions for its transformations, including temperature effects, solvent choices, and catalyst systems. These findings have significantly expanded the toolbox available to synthetic chemists working in drug discovery and development.

Looking forward, the unique properties of this compound position it as a valuable asset in the development of next-generation therapeutics and agrochemicals. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) technology and other emerging modalities in drug discovery. The compound's commercial availability and well-established synthetic routes further enhance its appeal to both academic and industrial researchers in the chemical biology and pharmaceutical sectors.